96-13-9

2,3-Dibromo-1-propanol

In Stock

• CAS RN:
• 96-13-9

• Formula:
• C3H6Br2O

• InChI:
• InChI=1S/C3H6Br2O/c4-1-3(5)2-6/h3,6H,1-2H2

• InChIKey:
• QWVCIORZLNBIIC-UHFFFAOYSA-N

• 2,3-dibromo-1-propanol is a clear colorless to slightly yellow viscous liquid. (NTP, 1992)

2,3-dihydro-1H-pyrrolo[3,4-c]pyridine

In Stock

• CAS RN:
• 496-13-9

• Formula:
• C7H8N2

• InChI:
• InChI=1S/C7H8N2/c1-2-8-4-7-5-9-3-6(1)7/h1-2,4,9H,3,5H2

• InChIKey:
• HIACNNDCIUUION-UHFFFAOYSA-N

• 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C7H8N2 and its molecular weight is 120.15 g/mol. The purity is usually 95%.

1-Benzyl-3-carbamoylpyridinium chloride

Usually In Stock

• CAS RN:
• 5096-13-9

• Formula:
• C13H13ClN2O

• InChI:
• InChI=1S/C13H12N2O.ClH/c14-13(16)12-7-4-8-15(10-12)9-11-5-2-1-3-6-11;/h1-8,10H,9H2,(H-,14,16);1H

• InChIKey:
• XLYNVJJFQHWCEU-UHFFFAOYSA-N

• 1-Benzyl-3-carbamoylpyridinium chloride is a useful research compound. Its molecular formula is C13H13ClN2O and its molecular weight is 248.71 g/mol. The purity is usually 95%.

1,3-Benzenedicarboxylic acid, 4-(phenylmethoxy)-

• CAS RN:
• 63296-13-9

• Formula:
• C15H12O5

• InChI:
• InChI=1S/C15H12O5/c16-14(17)11-6-7-13(12(8-11)15(18)19)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H,18,19)

• InChIKey:
• JFILHZCMCBWTRC-UHFFFAOYSA-N

• 1,3-Benzenedicarboxylic acid, 4-(phenylmethoxy)- is a useful research compound. Its molecular formula is C15H12O5 and its molecular weight is 272.25 g/mol. The purity is usually 95%.

4-(7-Acetoxy-5-hydroxy-4-oxochroman-2-yl)phenyl acetate

In Stock

• CAS RN:
• 18196-13-9

• Formula:
• C19H16O7

• InChI:
• InChI=1S/C19H16O7/c1-10(20)24-13-5-3-12(4-6-13)17-9-16(23)19-15(22)7-14(25-11(2)21)8-18(19)26-17/h3-8,17,22H,9H2,1-2H3

• InChIKey:
• PPTNIBIWQQIJJN-UHFFFAOYSA-N

• 4-(7-Acetoxy-5-hydroxy-4-oxochroman-2-yl)phenyl acetate is a useful research compound. Its molecular formula is C19H16O7 and its molecular weight is 356.3 g/mol. The purity is usually 95%.

(17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one

In Stock

• CAS RN:
• 71996-13-9

• Formula:
• C25H30O4

• InChI:
• InChI=1S/C25H30O4/c1-24-14-12-19-17(8-10-20-25(19,2)15-13-22(26)28-20)18(24)9-11-21(24)29-23(27)16-6-4-3-5-7-16/h3-7,10,17-19,21H,8-9,11-15H2,1-2H3/t17-,18-,19-,21-,24-,25+/m0/s1

• InChIKey:
• ITVCSVFIMJJFFZ-ROECFKKCSA-N

• (17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one, also known as (17beta)-17-(Benzoyloxy)-4-oxaandrost-5-en-3-one, is a useful research compound. Its molecular formula is C25H30O4 and its molecular weight is 394.511. The purity is usually 95%.

2-(4-Ethylpiperazin-1-yl)-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-13-9

• Formula:
• C13H18F3N3

• InChI:
• InChI=1S/C13H18F3N3/c1-2-18-5-7-19(8-6-18)12-4-3-10(9-11(12)17)13(14,15)16/h3-4,9H,2,5-8,17H2,1H3

• InChIKey:
• ANNGGULFZOOOLZ-UHFFFAOYSA-N

• 2-(4-Ethylpiperazin-1-yl)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C13H18F3N3 and its molecular weight is 273.3 g/mol. The purity is usually 95%.

5-(2-Ethoxy-4-formyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester

In Stock

• CAS RN:
• 733796-13-9

• Formula:
• C16H16O6

• InChI:
• InChI=1S/C16H16O6/c1-3-20-15-8-11(9-17)4-6-13(15)21-10-12-5-7-14(22-12)16(18)19-2/h4-9H,3,10H2,1-2H3

• InChIKey:
• SUMHBCLAJRWJJB-UHFFFAOYSA-N

• 5-(2-Ethoxy-4-formyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C16H16O6 and its molecular weight is 304.298. The purity is usually 95%.

N-(2-(6-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872996-13-9

• Formula:
• C24H21N7O3S2

• InChI:
• InChI=1S/C24H21N7O3S2/c1-34-16-8-6-15(7-9-16)23(33)25-13-12-20-29-28-19-10-11-22(30-31(19)20)35-14-21(32)27-24-26-17-4-2-3-5-18(17)36-24/h2-11H,12-14H2,1H3,(H,25,33)(H,26,27,32)

• InChIKey:
• JYFYJVKMXDRMLR-UHFFFAOYSA-N

• N-(2-(6-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H21N7O3S2 and its molecular weight is 519.6. The purity is usually 95%.

(2-Morpholinopyrimidin-5-yl)methanol

In Stock

• CAS RN:
• 937796-13-9

• Formula:
• C9H13N3O2

• InChI:
• InChI=1S/C9H13N3O2/c13-7-8-5-10-9(11-6-8)12-1-3-14-4-2-12/h5-6,13H,1-4,7H2

• InChIKey:
• KYYQOJQTQOKGPQ-UHFFFAOYSA-N

• (2-Morpholinopyrimidin-5-yl)methanol is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.

1-((2R,3AR,6aR)-2-hydroxytetrahydro-2H-furo[3,2-b]pyrrol-4(5H)-yl)ethanone

• CAS RN:
• 115996-13-9

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c1-5(10)9-3-2-7-6(9)4-8(11)12-7/h6-8,11H,2-4H2,1H3/t6-,7-,8-/m1/s1

• InChIKey:
• YFJMYOVAPDFRPH-BWZBUEFSSA-N

• 1-((2R,3AR,6aR)-2-hydroxytetrahydro-2H-furo[3,2-b]pyrrol-4(5H)-yl)ethanone, also known as 1-((2R,3AR,6aR)-2-hydroxytetrahydro-2H-furo[3,2-b]pyrrol-4(5H)-yl)ethanone, is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.196. The purity is usually 95%.

N,N,3-trimethylazetidin-3-amine

In Stock

• CAS RN:
• 149696-13-9

• Formula:
• C6H14N2

• InChI:
• InChI=1S/C6H14N2/c1-6(8(2)3)4-7-5-6/h7H,4-5H2,1-3H3

• InChIKey:
• ZUGCXQDQYRDQTR-UHFFFAOYSA-N

• N,N,3-trimethylazetidin-3-amine, also known as N,N,3-trimethylazetidin-3-amine, is a useful research compound. Its molecular formula is C6H14N2 and its molecular weight is 114.19 g/mol. The purity is usually 95%.

But-2-ynyl 4-amino-7-hydroxy-2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-b]pyridine-3-carboxylate

In Stock

• CAS RN:
• 160296-13-9

• Formula:
• C17H18N2O3S

• InChI:
• InChI=1S/C17H18N2O3S/c1-3-4-7-22-17(21)13-9(2)19-16-14(15(13)18)11-6-5-10(20)8-12(11)23-16/h10,20H,5-8H2,1-2H3,(H2,18,19)

• InChIKey:
• JDTZAGLGBRRCJT-SNVBAGLBSA-N

• SB 205384 is a GABAA receptor modulator. It potentiates α6, α3 and α5-subunit-containing receptors (EC50 values are 280, 695 and 730 nM respectively). SB 205384 displays little effect on receptors containing α1 or α2 subunits.

4-[[2-[(3-Methoxyphenyl)methylcarbamoyl]-4-oxo-3H-thieno[2,3-d]pyrimidin-5-yl]methoxymethyl]benzoic acid

In Stock

• CAS RN:
• 869296-13-9

• Formula:
• C24H21N3O6S

• InChI:
• InChI=1S/C24H21N3O6S/c1-32-18-4-2-3-15(9-18)10-25-22(29)20-26-21(28)19-17(13-34-23(19)27-20)12-33-11-14-5-7-16(8-6-14)24(30)31/h2-9,13H,10-12H2,1H3,(H,25,29)(H,30,31)(H,26,27,28)

• InChIKey:
• CDQRIIUMNLMHRH-UHFFFAOYSA-N

• T-26c is a selective inhibitor of matrix metalloproteinase-13 (MMP-13;  IC50 = 0.0069 nM). It is selective for MMP-13 over MMP-1, -2, -3, -7, -8, -9, -10, and -14 (IC50s = ≥18 nM). T-26c inhibits IL-1β- and oncostatin M-induced collagen degradation in bovine nasal septum cartilage explants by 87.4% when used at a concentration of 0.1 μM.
  T-26c is a highly potent, selective and cell-permeable matrix metalloproteinases 13 (MMP-13) inhibitor. T-26c also inhibits the breakdown of collagen in IL-1b and oncostatin M stimulated cartilage.
  

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-(propylthio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014096-13-9

• Formula:
• C11H17N5OS

• InChI:
• InChI=1S/C11H17N5OS/c1-5-6-18-11-13-12-9(16(11)3)8-7-15(2)14-10(8)17-4/h7H,5-6H2,1-4H3

• InChIKey:
• OVJZGCDJMBUQHH-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-(propylthio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C11H17N5OS and its molecular weight is 267.35. The purity is usually 95%.

N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,4-dimethoxybenzamide

In Stock

• CAS RN:
• 1019096-13-9

• Formula:
• C24H24N4O5S

• InChI:
• InChI=1S/C24H24N4O5S/c1-14-10-22(26-23(29)17-8-7-16(30-2)12-20(17)32-4)28(27-14)24-25-18(13-34-24)15-6-9-19(31-3)21(11-15)33-5/h6-13H,1-5H3,(H,26,29)

• InChIKey:
• FWPSASIILGKPCW-UHFFFAOYSA-N

• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C24H24N4O5S and its molecular weight is 480.5 g/mol. The purity is usually 95%.

5-bromo-1-(bromomethyl)-2-methyl-3-nitrobenzene

In Stock

• CAS RN:
• 1807196-13-9

• Formula:
• C8H7Br2NO2

• InChI:
• InChI=1S/C8H7Br2NO2/c1-5-6(4-9)2-7(10)3-8(5)11(12)13/h2-3H,4H2,1H3

• InChIKey:
• IBDRDWYYZHMTGO-UHFFFAOYSA-N

• 5-bromo-1-(bromomethyl)-2-methyl-3-nitrobenzene is a useful research compound. Its molecular formula is C8H7Br2NO2 and its molecular weight is 308.95 g/mol. The purity is usually 95%.

N-butyl-N-methylpyrrolidine-3-carboxamide

• CAS RN:
• 1310296-13-9

• Formula:
• C10H20N2O

• InChI:
• InChI=1S/C10H20N2O/c1-3-4-7-12(2)10(13)9-5-6-11-8-9/h9,11H,3-8H2,1-2H3

• InChIKey:
• UUWGREFQHBKQCH-UHFFFAOYSA-N

• N-butyl-N-methylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.

2-Phenoxyethyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

In Stock

• CAS RN:
• 1030096-13-9

• Formula:
• C26H23NO5

• InChI:
• InChI=1S/C26H23NO5/c1-2-30-21-14-12-19(13-15-21)27-18-24(22-10-6-7-11-23(22)25(27)28)26(29)32-17-16-31-20-8-4-3-5-9-20/h3-15,18H,2,16-17H2,1H3

• InChIKey:
• PDNZNBDCEOISKG-UHFFFAOYSA-N

• 2-Phenoxyethyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C26H23NO5 and its molecular weight is 429.472. The purity is usually 95%.

Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-2-YL)silane

In Stock

• CAS RN:
• 1111096-13-9

• Formula:
• C13H23BO3Si

• InChI:
• InChI=1S/C13H23BO3Si/c1-12(2)13(3,4)17-14(16-12)10-8-9-11(15-10)18(5,6)7/h8-9H,1-7H3

• InChIKey:
• KVJSURBNZVKGGO-UHFFFAOYSA-N

• Trimethyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)furan-2-YL)silane is a useful research compound. Its molecular formula is C13H23BO3Si and its molecular weight is 266.22. The purity is usually 95%.

9-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

In Stock

• CAS RN:
• 1797296-13-9

• Formula:
• C12H19N3O4S

• InChI:
• InChI=1S/C12H19N3O4S/c1-14-10-11(9-13-14)20(16,17)15-5-3-12(4-6-15)18-7-2-8-19-12/h9-10H,2-8H2,1H3

• InChIKey:
• KOQFJNAWLSTHTM-UHFFFAOYSA-N

• 9-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36. The purity is usually 95%.

(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

In Stock

• CAS RN:
• 1904196-13-9

• Formula:
• C18H20N6O2S

• InChI:
• InChI=1S/C18H20N6O2S/c1-2-6-16-17(27-22-20-16)18(25)23-10-14(11-23)24-9-13(19-21-24)12-26-15-7-4-3-5-8-15/h3-5,7-9,14H,2,6,10-12H2,1H3

• InChIKey:
• RYFRMWYONKDFEA-UHFFFAOYSA-N

• (3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H20N6O2S and its molecular weight is 384.46. The purity is usually 95%.

N-{[4-(furan-2-yl)thiophen-2-yl]methyl}-2-phenylbutanamide

Usually In Stock

• CAS RN:
• 2379996-13-9

• Formula:
• C19H19NO2S

• InChI:
• InChI=1S/C19H19NO2S/c1-2-17(14-7-4-3-5-8-14)19(21)20-12-16-11-15(13-23-16)18-9-6-10-22-18/h3-11,13,17H,2,12H2,1H3,(H,20,21)

• InChIKey:
• FEXZPTMOGXEDFO-UHFFFAOYSA-N

• N-{[4-(furan-2-yl)thiophen-2-yl]methyl}-2-phenylbutanamide is a useful research compound. Its molecular formula is C19H19NO2S and its molecular weight is 325.43. The purity is usually 95%.

2-(4-Ethylpiperazin-1-yl)-5-(trifluoromethyl)aniline

• CAS RN:
• 1432036-20-8; 937596-13-9

• Formula:
• C13H18F3N3

• InChI:
• InChI=1S/C13H18F3N3/c1-2-18-5-7-19(8-6-18)12-4-3-10(9-11(12)17)13(14,15)16/h3-4,9H,2,5-8,17H2,1H3

• InChIKey:
• ANNGGULFZOOOLZ-UHFFFAOYSA-N

• 2-(4-Ethylpiperazin-1-yl)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C13H18F3N3 and its molecular weight is 273.303. The purity is usually 95%.